Cas no 198209-80-2 (1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine)
198209-80-2 structure
Product Name:1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine
CAS No:198209-80-2
MF:C11H14N6
MW:230.269060611725
CID:98244
PubChem ID:3825578
Update Time:2025-04-18
1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-(1-phenyl-1H-tetrazol-5-yl)-
- 1-(1-phenyl-1H-tetrazol-5-yl)Piperazine
- 1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine
- YEJXVAVZMPQAIT-UHFFFAOYSA-N
- AKOS000124040
- EN300-57782
- SR-01000355305-1
- 1-(1-phenyltetrazol-5-yl)piperazine
- SCHEMBL2711488
- VU0549274-1
- PD120895
- AB00994305-01
- SR-01000355305
- F9995-0040
- CCG-151415
- 198209-80-2
-
- Inchi: 1S/C11H14N6/c1-2-4-10(5-3-1)17-11(13-14-15-17)16-8-6-12-7-9-16/h1-5,12H,6-9H2
- InChI Key: YEJXVAVZMPQAIT-UHFFFAOYSA-N
- SMILES: N1(C2=NN=NN2C2C=CC=CC=2)CCNCC1
Computed Properties
- Exact Mass: 230.12822
- Monoisotopic Mass: 230.12799447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.87
1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336111-100mg |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 95%+ | 100mg |
$306 | 2021-06-16 | |
| Chemenu | CM336111-250mg |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 95%+ | 250mg |
$374 | 2021-06-16 | |
| Chemenu | CM336111-1g |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 95%+ | 1g |
$945 | 2021-06-16 | |
| Chemenu | CM336111-100mg |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 95%+ | 100mg |
$195 | 2023-03-07 | |
| Chemenu | CM336111-250mg |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 95%+ | 250mg |
$275 | 2023-03-07 | |
| Chemenu | CM336111-1g |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 95%+ | 1g |
$284 | 2023-03-07 | |
| TRC | P323040-25mg |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P323040-50mg |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P323040-250mg |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 250mg |
$ 340.00 | 2022-06-03 | ||
| Chemenu | CM336111-5g |
1-(1-Phenyl-1H-tetrazol-5-yl)piperazine |
198209-80-2 | 95%+ | 5g |
$827 | 2023-03-07 |
1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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